Cas no 2154770-67-7 (ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate)

Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate is a chiral piperidine derivative characterized by its stereocenter at the hydroxyethyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and fine chemicals. The presence of both a carboxylate ester and a hydroxyl group enables further functionalization, making it useful in asymmetric synthesis and chiral auxiliary applications. Its well-defined stereochemistry ensures high enantioselectivity in reactions, which is critical for producing optically active compounds. The ethyl ester moiety also enhances solubility in organic solvents, facilitating its use in diverse reaction conditions. This compound is typically handled under inert conditions to preserve its stability.
ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate structure
2154770-67-7 structure
Product Name:ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate
CAS No:2154770-67-7
MF:C10H19NO3
MW:201.262763261795
CID:6004427
PubChem ID:165715412
Update Time:2025-10-30

ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate
    • ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
    • EN300-1734493
    • 2154770-67-7
    • Inchi: 1S/C10H19NO3/c1-3-14-10(13)11-6-4-9(5-7-11)8(2)12/h8-9,12H,3-7H2,1-2H3/t8-/m1/s1
    • InChI Key: FPEYLTZEFRFOPX-MRVPVSSYSA-N
    • SMILES: O[C@H](C)C1CCN(C(=O)OCC)CC1

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.8Ų

ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1734493-0.05g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
0.05g
$983.0 2023-09-20
Enamine
EN300-1734493-0.1g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
0.1g
$1031.0 2023-09-20
Enamine
EN300-1734493-0.25g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
0.25g
$1078.0 2023-09-20
Enamine
EN300-1734493-0.5g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
0.5g
$1124.0 2023-09-20
Enamine
EN300-1734493-1.0g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
1g
$1172.0 2023-06-04
Enamine
EN300-1734493-2.5g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
2.5g
$2295.0 2023-09-20
Enamine
EN300-1734493-5.0g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
5g
$3396.0 2023-06-04
Enamine
EN300-1734493-10.0g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
10g
$5037.0 2023-06-04
Enamine
EN300-1734493-1g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
1g
$1172.0 2023-09-20
Enamine
EN300-1734493-5g
ethyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
2154770-67-7
5g
$3396.0 2023-09-20

Additional information on ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate

Recent Advances in the Study of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7)

Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the pharmaceutical industry.

The synthesis of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate has been optimized in recent studies to improve yield and enantiomeric purity. Researchers have employed asymmetric catalysis and chiral resolution techniques to achieve high stereoselectivity, which is crucial for its biological activity. The compound's unique structural features, including the hydroxyethyl and carboxylate groups, make it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications.

Pharmacological studies have revealed that Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate exhibits promising activity as a modulator of certain neurotransmitter receptors. Preliminary in vitro and in vivo experiments suggest that it may have applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, recent research has explored the compound's role as a building block in the synthesis of novel drug candidates. Its chiral center and functional groups allow for the introduction of diverse pharmacophores, enabling the development of targeted therapies. Several patents have been filed in recent years, highlighting the industrial interest in this compound and its derivatives.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound to the forefront of drug development.

In conclusion, Ethyl 4-(1R)-1-hydroxyethylpiperidine-1-carboxylate (CAS: 2154770-67-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for drug discovery and development. Continued research and innovation will be key to unlocking its full potential and addressing the unmet medical needs of patients worldwide.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.